Cas no 2228798-79-4 (2-methyl-4-(5-propylthiophen-2-yl)butanoic acid)

• Product Name: 2-methyl-4-(5-propylthiophen-2-yl)butanoic acid
• CAS No: 2228798-79-4
• MF: C₁₂H₁₈O₂S
• MW: 226.335122585297
• CID: 5935030
• PubChem ID: 165834107
• Update Time: 2025-06-13

2-methyl-4-(5-propylthiophen-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(5-propylthiophen-2-yl)butanoic acid
• EN300-1753065
• 2228798-79-4

• Inchi： 1S/C12H18O2S/c1-3-4-10-7-8-11(15-10)6-5-9(2)12(13)14/h7-9H,3-6H2,1-2H3,(H,13,14)
• InChI Key： DTQVZERPHGDMNL-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CCC(C(=O)O)C)CCC

Computed Properties

• Exact Mass: 226.10275099g/mol
• Monoisotopic Mass: 226.10275099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 65.5Ų

Additional information on 2-methyl-4-(5-propylthiophen-2-yl)butanoic acid

Comprehensive Overview of 2-methyl-4-(5-propylthiophen-2-yl)butanoic acid (CAS No. 2228798-79-4): Properties, Applications, and Industry Insights

The compound 2-methyl-4-(5-propylthiophen-2-yl)butanoic acid (CAS No. 2228798-79-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Characterized by its unique structural features, including a thiophene ring and a butanoic acid moiety, this compound is increasingly studied for its potential applications in drug development and material science. Its molecular formula and precise structure make it a valuable intermediate in synthesizing more complex molecules.

One of the key reasons for the growing interest in 2-methyl-4-(5-propylthiophen-2-yl)butanoic acid is its relevance to medicinal chemistry. Researchers are exploring its role as a building block for bioactive compounds, particularly in the development of anti-inflammatory and metabolic disorder treatments. The presence of the propylthiophene group enhances its lipophilicity, which can improve membrane permeability—a critical factor in drug design. This aligns with current trends in small-molecule therapeutics, where optimizing pharmacokinetic properties is a major focus.

From a synthetic chemistry perspective, the CAS No. 2228798-79-4 compound offers versatility. Its carboxylic acid functionality allows for further derivatization, enabling the creation of esters, amides, or other derivatives. This adaptability is particularly valuable in high-throughput screening libraries, where diverse molecular scaffolds are essential for identifying lead compounds. Recent publications highlight its use in fragment-based drug discovery, a cutting-edge approach to designing novel therapeutics.

In addition to pharmaceutical applications, 2-methyl-4-(5-propylthiophen-2-yl)butanoic acid has potential uses in material science. The thiophene unit is known for its electron-rich properties, making it a candidate for organic semiconductors or conductive polymers. With the rise of flexible electronics and sustainable materials, researchers are investigating how such compounds can contribute to next-generation technologies. This dual applicability in both life sciences and advanced materials underscores its interdisciplinary significance.

The synthesis and characterization of CAS No. 2228798-79-4 involve advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure high purity and precise structural confirmation, which are critical for research and industrial applications. Quality control protocols for this compound often adhere to Good Manufacturing Practices (GMP), especially when intended for pharmaceutical use. This rigorous standardization aligns with the industry's demand for reliable and reproducible chemical entities.

Environmental and safety considerations are also paramount when working with 2-methyl-4-(5-propylthiophen-2-yl)butanoic acid. While it is not classified as hazardous under current regulations, proper handling procedures—such as the use of personal protective equipment (PPE) and fume hoods—are recommended. The compound's biodegradability and ecotoxicological profile are subjects of ongoing study, reflecting the broader shift toward green chemistry principles in chemical manufacturing.

Market trends indicate a rising demand for high-purity specialty chemicals like CAS No. 2228798-79-4. Pharmaceutical companies and contract research organizations (CROs) are among the primary consumers, driven by the need for innovative drug candidates. Additionally, academic institutions frequently procure this compound for mechanistic studies and structure-activity relationship (SAR) analyses. Its commercial availability through reputable suppliers ensures accessibility for diverse research needs.

Looking ahead, the potential of 2-methyl-4-(5-propylthiophen-2-yl)butanoic acid in personalized medicine and targeted therapy is an exciting avenue. As computational chemistry and AI-driven drug design advance, the ability to predict and optimize the properties of such compounds will likely expand. Collaborative efforts between chemists, biologists, and data scientists are expected to unlock new applications, further solidifying its role in modern science.

In summary, 2-methyl-4-(5-propylthiophen-2-yl)butanoic acid (CAS No. 2228798-79-4) represents a compelling example of how tailored molecular structures can address contemporary challenges in healthcare and technology. Its multifaceted applications, combined with rigorous scientific validation, position it as a compound of enduring relevance in both research and industry.